Cas no 689265-14-3 (2-(4-chlorophenoxy)-2-methyl-N-2-(2-methyl-1H-indol-1-yl)ethylpropanamide)

• Product Name: 2-(4-chlorophenoxy)-2-methyl-N-2-(2-methyl-1H-indol-1-yl)ethylpropanamide
• CAS No: 689265-14-3
• MF: C₂₁H₂₃ClN₂O₂
• MW: 370.872524499893
• CID: 5901120
• PubChem ID: 5087002
• Update Time: 2025-10-23

2-(4-chlorophenoxy)-2-methyl-N-2-(2-methyl-1H-indol-1-yl)ethylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-2-methyl-N-(2-(2-methyl-1H-indol-1-yl)ethyl)propanamide
• Propanamide, 2-(4-chlorophenoxy)-2-methyl-N-[2-(2-methyl-1H-indol-1-yl)ethyl]-
• 2-(4-chlorophenoxy)-2-methyl-N-2-(2-methyl-1H-indol-1-yl)ethylpropanamide
• 689265-14-3
• F0613-0183
• AKOS024587621
• 2-(4-chlorophenoxy)-2-methyl-N-[2-(2-methyl-1H-indol-1-yl)ethyl]propanamide
• 2-(4-chlorophenoxy)-2-methyl-N-[2-(2-methylindol-1-yl)ethyl]propanamide

• Inchi： 1S/C21H23ClN2O2/c1-15-14-16-6-4-5-7-19(16)24(15)13-12-23-20(25)21(2,3)26-18-10-8-17(22)9-11-18/h4-11,14H,12-13H2,1-3H3,(H,23,25)
• InChI Key： YBMQCHYZJVDMQD-UHFFFAOYSA-N
• SMILES： C(NCCN1C2=C(C=CC=C2)C=C1C)(=O)C(OC1=CC=C(Cl)C=C1)(C)C

Computed Properties

• Exact Mass: 370.1448057g/mol
• Monoisotopic Mass: 370.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 43.3Ų

Additional information on 2-(4-chlorophenoxy)-2-methyl-N-2-(2-methyl-1H-indol-1-yl)ethylpropanamide

Comprehensive Analysis of 2-(4-chlorophenoxy)-2-methyl-N-2-(2-methyl-1H-indol-1-yl)ethylpropanamide (CAS No. 689265-14-3)

The compound 2-(4-chlorophenoxy)-2-methyl-N-2-(2-methyl-1H-indol-1-yl)ethylpropanamide (CAS No. 689265-14-3) is a synthetic organic molecule with a unique structural framework, combining a chlorophenoxy moiety with an indole-based side chain. This hybrid structure has garnered significant interest in pharmaceutical and agrochemical research due to its potential bioactivity. The presence of both 4-chlorophenoxy and 2-methyl-1H-indol-1-yl groups suggests possible interactions with biological targets, making it a subject of ongoing studies in drug discovery and development.

In recent years, the demand for specialized heterocyclic compounds like 2-(4-chlorophenoxy)-2-methyl-N-2-(2-methyl-1H-indol-1-yl)ethylpropanamide has surged, driven by advancements in precision medicine and targeted therapies. Researchers are particularly intrigued by its potential applications in modulating enzyme activity or receptor binding, given its structural resemblance to known pharmacophores. The compound's CAS No. 689265-14-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge chemical research.

From a synthetic chemistry perspective, the preparation of 2-(4-chlorophenoxy)-2-methyl-N-2-(2-methyl-1H-indol-1-yl)ethylpropanamide involves multi-step organic reactions, including amide coupling and ether formation. Its propanamide backbone is a common feature in bioactive molecules, often associated with improved metabolic stability. The compound's chlorophenoxy segment may contribute to lipophilicity, a critical factor in drug bioavailability—a topic frequently discussed in modern medicinal chemistry forums.

Environmental and safety profiles of such compounds are also a growing concern among users. While 2-(4-chlorophenoxy)-2-methyl-N-2-(2-methyl-1H-indol-1-yl)ethylpropanamide is not classified as hazardous under current regulations, its degradation pathways and ecotoxicological effects are subjects of active investigation. This aligns with the broader trend of green chemistry and sustainable molecular design, which dominates contemporary scientific discourse.

Analytical characterization of CAS No. 689265-14-3 typically employs techniques like HPLC, NMR, and mass spectrometry. These methods verify the compound's purity and structural integrity, ensuring reproducibility in research applications. The indole moiety's fluorescence properties may also enable unique detection strategies, a feature increasingly exploited in high-throughput screening platforms.

Market-wise, suppliers of 2-(4-chlorophenoxy)-2-methyl-N-2-(2-methyl-1H-indol-1-yl)ethylpropanamide often highlight its research-grade quality and batch-to-batch consistency. The compound's niche application spectrum positions it as a high-value chemical for specialized laboratories, particularly those focusing on structure-activity relationship (SAR) studies or fragment-based drug design.

Future research directions for 689265-14-3 may explore its potential as a scaffold for combinatorial chemistry or its role in developing novel small-molecule inhibitors. With the pharmaceutical industry's shift toward personalized medicine, such tailored compounds are gaining prominence in both academic and industrial settings.